Cas no 400876-70-2 ({3,5-Dimethyl-1-(3-methylphenyl)-1H-pyrazol-4-ylmethyl}amine)

• Product Name: {3,5-Dimethyl-1-(3-methylphenyl)-1H-pyrazol-4-ylmethyl}amine
• CAS No: 400876-70-2
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• MDL: MFCD09945290
• CID: 3159664
• PubChem ID: 24705859
• Update Time: 2025-04-21

{3,5-Dimethyl-1-(3-methylphenyl)-1H-pyrazol-4-ylmethyl}amine Chemical and Physical Properties

Names and Identifiers

• {[3,5-Dimethyl-1-(3-methylphenyl)-1H-pyrazol-4-yl] methyl}amine
• (3,5-Dimethyl-1-(m-tolyl)-1H-pyrazol-4-yl)methanamine
• LS-03053
• ([3,5-Dimethyl-1-(3-methylphenyl)-1h-pyrazol-4-yl]methyl)amine
• SCHEMBL3822674
• 1-[3,5-dimethyl-1-(3-methylphenyl)-1H-pyrazol-4-yl]methanamine
• [3,5-dimethyl-1-(3-methylphenyl)-1H-pyrazol-4-yl]methylamine
• STK505836
• AKOS000190026
• CS-0332425
• MFCD09945290
• {[3,5-dimethyl-1-(3-methylphenyl)-1H-pyrazol-4-yl]methyl}amine
• [3,5-dimethyl-1-(3-methylphenyl)pyrazol-4-yl]methanamine
• ALBB-009322
• 400876-70-2
• 1-[3,5-DIMETHYL-1-(3-METHYLPHENYL)PYRAZOL-4-YL]METHANAMINE
• H25098
• [[3,5-DIMETHYL-1-(3-METHYLPHENYL)-1H-PYRAZOL-4-YL]METHYL]AMINE
• {3,5-Dimethyl-1-(3-methylphenyl)-1H-pyrazol-4-ylmethyl}amine

• MDL： MFCD09945290
• Inchi： 1S/C13H17N3/c1-9-5-4-6-12(7-9)16-11(3)13(8-14)10(2)15-16/h4-7H,8,14H2,1-3H3
• InChI Key： TWPJZJCHCXRZAU-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=C(C)C=2)C(C)=C(CN)C(C)=N1

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 367.1±30.0 °C at 760 mmHg
• Flash Point: 175.8±24.6 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

{3,5-Dimethyl-1-(3-methylphenyl)-1H-pyrazol-4-ylmethyl}amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles